Cas no 1343891-48-4 (1-(3-hydroxyazetidin-1-yl)-2-(thiophen-3-yl)ethan-1-one)

• Product Name: 1-(3-hydroxyazetidin-1-yl)-2-(thiophen-3-yl)ethan-1-one
• CAS No: 1343891-48-4
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 5573691
• Update Time: 2025-06-08

1-(3-hydroxyazetidin-1-yl)-2-(thiophen-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-hydroxy-1-azetidinyl)-2-(3-thienyl)-
• 1-(3-Hydroxyazetidin-1-yl)-2-(thiophen-3-yl)ethan-1-one
• 1-(3-hydroxyazetidin-1-yl)-2-(thiophen-3-yl)ethan-1-one

• Inchi： 1S/C9H11NO2S/c11-8-4-10(5-8)9(12)3-7-1-2-13-6-7/h1-2,6,8,11H,3-5H2
• InChI Key： ZZOKFRJEBKPOLG-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(O)C1)CC1C=CSC=1

Experimental Properties

• Density: 1.404±0.06 g/cm3(Predicted)
• Boiling Point: 412.3±45.0 °C(Predicted)
• pka: 13.77±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 1-(3-hydroxyazetidin-1-yl)-2-(thiophen-3-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 1343891-48-4 and Product Name: 1-(3-hydroxyazetidin-1-yl)-2-(thiophen-3-yl)ethan-1-one

The compound with the CAS number 1343891-48-4 and the product name 1-(3-hydroxyazetidin-1-yl)-2-(thiophen-3-yl)ethan-1-one represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of both azetidine and thiophene moieties in its structure imparts distinct chemical properties that make it a promising candidate for further exploration.

At the core of this compound's appeal lies its bifunctional nature, which is evident from its molecular structure. The 3-hydroxyazetidin-1-yl group introduces a hydroxyl moiety, which is known for its ability to participate in hydrogen bonding and form stable interactions with biological targets. This feature is particularly valuable in the design of molecules that require precise binding to biological receptors or enzymes. On the other hand, the thiophen-3-yl group contributes to the molecule's aromaticity and electronic properties, making it an attractive scaffold for modulating chemical reactivity and pharmacological activity.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. Heterocycles, such as azetidine and thiophene, are widely recognized for their role in enhancing the bioactivity and selectivity of therapeutic agents. The compound in question, 1-(3-hydroxyazetidin-1-yl)-2-(thiophen-3-yl)ethan-1-one, exemplifies this trend by combining two such heterocyclic systems into a single molecular entity.

One of the most intriguing aspects of this compound is its potential as a precursor for more complex derivatives. The hydroxyazetidin-1-yl moiety can serve as a handle for further functionalization, allowing chemists to explore a wide range of modifications that could enhance its pharmacological properties. For instance, introducing additional substituents at the hydroxyl group or at other positions within the azetidine ring could lead to novel analogs with improved solubility, metabolic stability, or target affinity.

The thiophen-3-yl group also offers numerous possibilities for structural diversification. Thiophenes are well-documented for their role in various biological processes and have been incorporated into numerous drugs due to their ability to interact with biological targets in specific ways. By leveraging this moiety, researchers can design molecules that exhibit unique pharmacological profiles, potentially leading to breakthroughs in treating a variety of diseases.

In terms of biological activity, preliminary studies suggest that 1-(3-hydroxyazetidin-1-yl)-2-(thiophen-3-yl)ethan-1-one may possess properties relevant to several therapeutic areas. For example, its structural features could make it a viable candidate for inhibiting enzymes or receptors involved in inflammatory responses, metabolic disorders, or even cancer pathways. While detailed pharmacological data is still being gathered, these initial findings are encouraging and warrant further investigation.

The synthesis of this compound represents a testament to the advances in synthetic organic chemistry over recent decades. The ability to construct complex molecules like 1-(3-hydroxyazetidin-1-yl)-2-(thiophen-3-yl)ethan-1-one with high precision and yield underscores the sophistication of modern chemical methodologies. Techniques such as transition metal-catalyzed reactions, asymmetric synthesis, and computational modeling have all played crucial roles in enabling the creation of such intricate structures.

From a computational chemistry perspective, understanding the electronic structure and reactivity of molecules like this one is essential for predicting their behavior in biological systems. Advanced computational methods can provide insights into how these compounds might interact with targets at a molecular level, guiding experimental efforts and accelerating the drug discovery process.

The integration of machine learning and artificial intelligence into medicinal chemistry has also revolutionized how researchers approach drug design. By leveraging large datasets and predictive algorithms, scientists can identify promising candidates much more efficiently than traditional methods allow. The compound 1-(3-hydroxyazetidin-1-yl)-2-(thiophen-3-y)ethan-l-one, with its unique structural features, is an excellent example of how computational tools can aid in discovering new therapeutic agents.

In conclusion, 1343891 48 4and its counterpart product name, 1-(3-hydroxyazetidin-l -y l)-2-(thiophen -3 -y l)ethan-l -one, represent a significant step forward in medicinal chemistry. Their unique structural composition and potential biological activity make them valuable candidates for further research and development. As our understanding of these compounds grows, so too will their potential applications in treating human diseases.